Cas no 52088-11-6 (3,5-dibromo-1-methyl-indazole)

• Product Name: 3,5-dibromo-1-methyl-indazole
• CAS No: 52088-11-6
• MF: C₈H₆Br₂N₂
• MW: 289.954639911652
• MDL: MFCD11109356
• CID: 1078742
• PubChem ID: 23279540
• Update Time: 2025-06-12

3,5-dibromo-1-methyl-indazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-methyl-1H-indazole
• AG-B-92421
• CTK5I7977
• FT-0685155
• OR43566
• RP06730
• 3,5-dibromo-1-methyl-indazole
• CS-0453214
• 52088-11-6
• DB-071481
• G71933
• 3,5-dibromo-1-methylindazole
• DTXSID70632473
• MFCD11109356
• AKOS005258562
• J-511247

• MDL： MFCD11109356
• Inchi： 1S/C8H6Br2N2/c1-12-7-3-2-5(9)4-6(7)8(10)11-12/h2-4H,1H3
• InChI Key： GWDBUVLBDCQJIY-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(C=CC=2N(C)N=1)Br

Computed Properties

• Exact Mass: 287.88978
• Monoisotopic Mass: 287.88977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82

Additional information on 3,5-dibromo-1-methyl-indazole

Introduction to 3,5-Dibromo-1-Methyl-Indazole (CAS No. 52088-11-6)

3,5-Dibromo-1-methyl-indazole (CAS No. 52088-11-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and biological studies. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3,5-dibromo-1-methyl-indazole.

The chemical structure of 3,5-dibromo-1-methyl-indazole consists of an indazole ring with bromine substituents at the 3 and 5 positions and a methyl group at the 1 position. The indazole ring is a heterocyclic aromatic compound with a fused pyrazole and pyridine ring system. The presence of bromine atoms and the methyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological investigations.

In terms of synthesis, 3,5-dibromo-1-methyl-indazole can be prepared through several routes. One common method involves the reaction of 3,5-dibromopyrazole with an appropriate nitrile or amide in the presence of a strong base. Another approach involves the condensation of 3,5-dibromobenzaldehyde with formamide followed by cyclization to form the indazole ring. These synthetic methods have been optimized to achieve high yields and purity, making 3,5-dibromo-1-methyl-indazole readily available for further research and development.

The biological activities of 3,5-dibromo-1-methyl-indazole have been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes and signaling pathways. For instance, research has shown that 3,5-dibromo-1-methyl-indazole can effectively inhibit the activity of certain kinases involved in cancer cell proliferation and survival. This property makes it a valuable lead compound for the development of novel anticancer drugs.

In addition to its anticancer potential, 3,5-dibromo-1-methyl-indazole has also been explored for its anti-inflammatory properties. Studies have demonstrated that this compound can modulate the expression of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS. These findings suggest that 3,5-dibromo-1-methyl-indazole may have therapeutic applications in treating inflammatory diseases.

The pharmacokinetic properties of 3,5-dibromo-1-methyl-indazole have also been investigated to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, which are important considerations for drug development.

To further enhance its therapeutic potential, researchers have explored various derivatives and analogs of 3,5-dibromo-1-methyl-indazole. By modifying the substituents on the indazole ring or introducing additional functional groups, scientists aim to optimize the compound's potency, selectivity, and pharmacological properties. These efforts have led to the identification of several promising candidates that are currently undergoing preclinical evaluation.

In conclusion, 3,5-dibromo-1-methyl-indazole (CAS No. 52088-11-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for drug discovery efforts. Ongoing research continues to uncover new applications and improve our understanding of this intriguing molecule.